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Introduction

MM-589 is a potent, cell-permeable, macrocyclic peptidomimetic inhibitor of the protein-protein
interaction (PPI) between the WD repeat domain 5 (WDR5) and mixed lineage leukemia (MLL)
proteins.[1][2][3][4] The trifluoroacetic acid (TFA) salt of MM-589 is often used in research to
enhance solubility and stability.[1] This technical guide provides a comprehensive overview of
the cell permeability of MM-589 TFA, including its mechanism of action, quantitative cellular
activity, and the experimental protocols used to assess its effects within a cellular context.

Core Mechanism of Action: Targeting the WDR5-

MLL Interaction

MM-589 functions by disrupting the crucial interaction between WDR5 and MLL.[1][2][4] WDR5
is a key component of the MLL histone methyltransferase (HMT) complex, which is responsible
for the methylation of histone H3 at lysine 4 (H3K4).[5][6] This epigenetic modification is critical
for the transcriptional activation of genes involved in hematopoietic stem cell maintenance and
differentiation. In certain types of acute leukemia, chromosomal translocations involving the
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MLL gene lead to the expression of MLL fusion proteins that drive leukemogenesis.[2][6] The
activity of these oncogenic MLL fusion proteins is dependent on their interaction with WDR5.[5]

By binding to a pocket on WDR5 that is normally occupied by MLL, MM-589 competitively
inhibits the formation of the functional WDR5-MLL complex.[7] This leads to a reduction in
H3K4 methylation, subsequent downregulation of key target genes such as HOXA9 and
MEIS1, and ultimately, the inhibition of leukemic cell growth.[3]

Quantitative Data Summary

The efficacy of MM-589 has been quantified through various biochemical and cell-based
assays. The following table summarizes the key inhibitory concentrations (IC50) and
dissociation constants (Ki) reported in the literature.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7602297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4013350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4511833/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2596411/
https://www.researchgate.net/publication/317555800_Discovery_of_a_Highly_Potent_Cell-Permeable_Macrocyclic_Peptidomimetic_MM-589_Targeting_the_WD_Repeat_Domain_5_Protein_WDR5-Mixed_Lineage_Leukemia_MLL_Protein-Protein_Interaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606090?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Parameter Value

Description Reference

WDRS5 Binding (IC50) 0.90 nM

Concentration
required to inhibit 50%  [1][2][4]
of WDR5 binding.

WDRS5 Binding (Ki) <1l nM

Dissociation constant,
indicating high-affinity [2][4]
binding to WDR5.

MLL H3K4 HMT
Activity (1IC50)

12.7 nM

Concentration

required to inhibit 50%

of MLL histone [1112]14]
methyltransferase

activity.

MV4-11 Cell Growth

0.25 uM
(IC50)

Concentration
required to inhibit 50%
of cell growth in the
[11[2][8]
MLL-rearranged
leukemia cell line

MV4-11.

MOLM-13 Cell Growth

0.21 M
(IC50)

Concentration
required to inhibit 50%
of cell growth in the
[11[2][8]
MLL-rearranged
leukemia cell line

MOLM-13.

HL-60 Cell Growth

8.6 UM
(1C50)

Concentration
required to inhibit 50%
of cell growth in the
: [1][2][8]
HL-60 leukemia cell
line (does not harbor

MLL translocations).

Experimental Protocols
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While the full, detailed experimental protocols for the cell permeability of MM-589 are found
within the primary literature, this section outlines the general methodologies typically employed
for such assessments.

Cell Viability and Proliferation Assay

The cellular activity of MM-589, which is a direct consequence of its cell permeability, is often
determined using a cell viability or proliferation assay.

Objective: To determine the concentration of MM-589 that inhibits the growth of cancer cell
lines by 50% (IC50).

General Protocol:

o Cell Culture: Human leukemia cell lines, such as MV4-11 and MOLM-13 (with MLL
translocations) and HL-60 (without MLL translocations), are cultured in appropriate media
and conditions.

e Seeding: Cells are seeded into 96-well plates at a predetermined density.

o Compound Treatment: A serial dilution of MM-589 TFA is prepared and added to the cells. A
vehicle control (e.g., DMSO) is also included.

 Incubation: The plates are incubated for a specified period, typically 4 to 7 days.[1]

 Viability Assessment: Cell viability is measured using a commercially available assay, such
as one based on the reduction of a tetrazolium salt (e.g., MTS or MTT) or the quantification
of ATP (e.g., CellTiter-Glo®).

o Data Analysis: The results are normalized to the vehicle control, and the IC50 values are
calculated by fitting the data to a dose-response curve.

Visualizations
Signaling Pathway of MM-589 Action
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Mechanism of Action of MM-589
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Caption: MM-589 inhibits the WDR5-MLL interaction, leading to reduced H3K4 methylation and
suppression of leukemogenesis.

General Experimental Workflow for Assessing Cellular
Activity
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General Workflow for Assessing MM-589 Cellular Activity
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Caption: A typical workflow for determining the in-vitro efficacy of MM-589 in leukemia cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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